Cas no 2034309-80-1 (1-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-3-(1,3-thiazol-2-yl)urea)

• Product Name: 1-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-3-(1,3-thiazol-2-yl)urea
• CAS No: 2034309-80-1
• MF: C₁₄H₁₄N₆OS
• MW: 314.365560054779
• CID: 6361766
• PubChem ID: 121022365
• Update Time: 2025-10-23

1-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-3-(1,3-thiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-3-(1,3-thiazol-2-yl)urea
• 1-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-3-(1,3-thiazol-2-yl)urea
• F6560-5560
• 1-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-3-(1,3-thiazol-2-yl)urea
• 1-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-3-(thiazol-2-yl)urea
• 2034309-80-1
• AKOS026698918

• Inchi： 1S/C14H14N6OS/c1-20-9-12(8-18-20)11-4-10(5-15-7-11)6-17-13(21)19-14-16-2-3-22-14/h2-5,7-9H,6H2,1H3,(H2,16,17,19,21)
• InChI Key： FDBKTZGBBFJIMJ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(NCC1=CN=CC(=C1)C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 314.09498026g/mol
• Monoisotopic Mass: 314.09498026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 113Ų

Additional information on 1-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-3-(1,3-thiazol-2-yl)urea

Professional Introduction to Compound with CAS No. 2034309-80-1 and Product Name: 1-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-3-(1,3-thiazol-2-yl)urea

The compound with the CAS number 2034309-80-1 and the product name 1-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-3-(1,3-thiazol-2-yl)urea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple heterocyclic rings, including pyrazole, pyridine, and thiazole, makes it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel pharmaceutical agents. The structural features of this compound, particularly the urea moiety and the combination of pyrazole and thiazole rings, contribute to its unique chemical properties. These structural elements not only enhance its binding affinity to biological targets but also influence its metabolic stability and pharmacokinetic behavior. The 1-methyl-1H-pyrazol-4-yl substituent further modulates its interactions with biological systems, making it a versatile scaffold for drug development.

In the context of modern drug discovery, the compound's potential lies in its ability to modulate key biological pathways. The pyridine ring serves as a crucial pharmacophore, facilitating interactions with enzymes and receptors involved in various disease mechanisms. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. Additionally, the thiazole ring contributes to its bioactivity by enhancing solubility and improving cell membrane permeability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework. These techniques not only improve the efficiency of synthesis but also allow for modifications that can fine-tune the compound's pharmacological properties.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research is focused on exploring its efficacy in models of chronic diseases such as diabetes, neurodegenerative disorders, and autoimmune conditions. The ability of this compound to interact with multiple targets makes it a promising lead for developing polypharmacological agents. Such agents have shown promise in clinical trials by simultaneously addressing multiple aspects of a disease, thereby improving patient outcomes.

The development of this compound also underscores the importance of computational chemistry in modern drug design. Molecular modeling techniques have been utilized to predict binding affinities and optimize lead structures. These computational approaches not only accelerate the discovery process but also provide valuable insights into the molecular interactions that govern bioactivity. By integrating experimental data with computational predictions, researchers can refine their strategies for developing effective therapeutic agents.

Furthermore, the environmental impact of synthesizing this compound has been carefully considered. Green chemistry principles have been applied to minimize waste and reduce energy consumption during production. Solvent-free reactions and catalytic methods have been explored to enhance sustainability without compromising yield or purity. These efforts align with global initiatives to promote environmentally responsible pharmaceutical manufacturing.

Future directions for research on this compound include expanding its chemical space through structural analogs and derivatives. By modifying key functional groups or introducing new heterocyclic moieties, researchers can explore novel pharmacological profiles. Additionally, preclinical studies are planned to evaluate its safety profile and therapeutic potential in animal models. These studies will provide critical data for advancing towards clinical trials and eventual therapeutic use.

In conclusion, the compound with CAS No. 2034309-80-1 and the product name 1-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-3-(1,3-thiazol-2-yl)urea represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with promising preclinical results, position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, it holds great potential for improving human health and addressing complex medical challenges.